Cas no 2615-11-4 (4,4'-Diacetyldiphenyl ether)

• Product Name: 4,4'-Diacetyldiphenyl ether
• CAS No: 2615-11-4
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00060686
• CID: 262694
• PubChem ID: 17471
• Update Time: 2025-10-25

4,4'-Diacetyldiphenyl ether Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(oxydi-4,1-phenylene)bis-
• 4,4’-diacetyldiphenyloxide
• 4-Acetylphenyl ether
• 1-[4-(4-acetylphenoxy)phenyl]ethanone
• VS-01856
• 4,4'-Diacetyldiphenyl ether
• 1,1'-(Oxydi-4,1-phenylene)bisethanone
• DTXSID40180774
• HMS2355P10
• BIM-0011486.P001
• FT-0676286
• A852167
• F0020-1773
• 1-[4-(4-ACETYLPHENOXY)PHENYL]-1-ETHANONE
• NSC-214
• BRN 1117740
• 4-Acetylphenylether
• NCGC00245566-01
• 1-[4-(4-Acetylphenoxy)phenyl]ethanone #
• SMR000184606
• SR-01000197262-1
• MLS000573755
• Cambridge id 5156623
• CBMicro_011466
• 1,1'-(oxybis(4,1-phenylene))bis(ethan-1-one)
• UNII-E8X8CW85T5
• 2-08-00-00085 (Beilstein Handbook Reference)
• SMSF0003960
• SCHEMBL203697
• 4',4'''-OXYDIACETOPHENONE
• p,p'-Diacetyldiphenyl ether
• Bis(p-acetylphenyl)ether
• 4,4'-DIACETYL-DIPHENYLETHER
• SR-01000197262
• E8X8CW85T5
• 4,4'-Oxydiacetophenone
• NSC214
• Ethanone, 1,1'-(oxydi-4,1-phenylene)bis-
• 1,1'-(oxydi-4,1-phenylene)diethanone
• 1,1'-(4,4'-oxybis(4,1-phenylene))diethanone
• MFCD00060686
• Bis(4-acetylphenyl) ether
• ACETOPHENONE, 4',4'''-OXYDI-
• 1-[4-(4-acetylphenoxy)phenyl]ethan-1-one
• Bis(4-acetylphenyl)ether
• 1,1'-(oxybis(4,1-phenylene))diethanone
• CHEMBL1531481
• NSC 214
• 4,4'-Oxybis(acetetophenone)
• 4,4'-Diacetyldiphenyl oxide
• GZRGHDIUPMPHCB-UHFFFAOYSA-N
• AKOS003242015
• CS-0313618
• 2615-11-4
• CB14952

• MDL： MFCD00060686
• Inchi： 1S/C16H14O3/c1-11(17)13-3-7-15(8-4-13)19-16-9-5-14(6-10-16)12(2)18/h3-10H,1-2H3
• InChI Key： GZRGHDIUPMPHCB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data available
• Density: 1.139
• Melting Point: 103-105°C
• Boiling Point: 200°C 1mm
• Flash Point: 182.4 ºC
• PSA: 43.37000
• LogP: 3.88410
• Vapor Pressure: Not available

4,4'-Diacetyldiphenyl ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4,4'-Diacetyldiphenyl ether

Recent Advances in the Study of 4,4'-Diacetyldiphenyl ether (CAS: 2615-11-4) in Chemical Biology and Pharmaceutical Research

4,4'-Diacetyldiphenyl ether (CAS: 2615-11-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its acetylated diphenyl ether structure, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of research involving 4,4'-Diacetyldiphenyl ether is its role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized 4,4'-Diacetyldiphenyl ether as a scaffold to design and synthesize derivatives that exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's versatility and potential for further optimization.

In addition to its anti-inflammatory properties, 4,4'-Diacetyldiphenyl ether has also been investigated for its antimicrobial activity. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this compound displayed significant activity against a range of Gram-positive and Gram-negative bacteria. The study employed molecular docking simulations to elucidate the interactions between the derivatives and bacterial target proteins, providing insights into the mechanism of action and guiding future drug design efforts.

Another promising avenue of research involves the use of 4,4'-Diacetyldiphenyl ether in cancer therapeutics. A 2023 study in the European Journal of Medicinal Chemistry explored the compound's potential as a chemosensitizer, enhancing the efficacy of conventional chemotherapy drugs. The researchers found that 4,4'-Diacetyldiphenyl ether derivatives could modulate drug resistance mechanisms in cancer cells, offering a potential strategy to overcome treatment limitations. These findings underscore the compound's multifaceted applications in oncology.

Despite these advancements, challenges remain in the development of 4,4'-Diacetyldiphenyl ether-based therapeutics. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed to translate laboratory findings into clinical applications. Ongoing research is focused on optimizing the chemical structure and formulation of this compound to improve its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4,4'-Diacetyldiphenyl ether (CAS: 2615-11-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts are expected to yield new insights and innovations, paving the way for its eventual use in drug development and other biomedical applications.